Cas no 503552-68-9 (tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate
• CAS No: 503552-68-9
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• MDL: MFCD14635702
• CID: 875550
• PubChem ID: 45089572
• Update Time: 2025-06-08

tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• &nbsp
• (3R,4R)-1-Boc--3,4-diaminopyrrolidine
• (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid,3,4-diamino-,1,1-dimethylethylester,(3R,4R)-(9CI)
• tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate
• EN300-1718743
• (3R,4R)-N-Boc-3,4-diaminopyrrolidine
• DB-228189
• 503552-68-9
• AKOS022181194
• DS-8529
• (3R,4R)-TERT-BUTYL3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE
• MFCD14635702
• 2173182-42-6
• RAC-TERT-BUTYL (3R,4R)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE
• AB8628
• E77512
• tert-butyl trans-3,4-diaminopyrrolidine-1-carboxylate
• 2-Methyl-2-propanyl (3r,4r)-3,4-diamino-1-pyrrolidinecarboxylate
• CS-0048571
• SCHEMBL13779791

• MDL： MFCD14635702
• Inchi： 1S/C9H19N3O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,10-11H2,1-3H3/t6-,7-/m1/s1
• InChI Key： MOFRNGKMXMQTQR-RNFRBKRXSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]([C@@H](C1)N)N)=O

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate

tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate (CAS No. 503552-68-9)

tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate, with the CAS registry number 503552-68-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with two amino groups at the 3 and 4 positions and a tert-butyl carboxylate group at the 1 position. The stereochemistry of the compound is well-defined, with both amino groups in the R configuration, making it a chiral molecule with potential applications in asymmetric synthesis and drug development.

The synthesis of tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate involves a series of carefully designed reactions that ensure the preservation of stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for its preparation. For instance, researchers have employed organocatalytic strategies to achieve high enantioselectivity during the formation of the pyrrolidine ring. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The compound's structure lends itself to various applications in drug design. The presence of two amino groups provides opportunities for functionalization, allowing chemists to explore diverse chemical modifications. Recent studies have focused on its use as a building block in the construction of bioactive molecules. For example, it has been employed as a chiral auxiliary in peptide synthesis, facilitating the construction of complex polypeptide frameworks with precise stereocontrol.

In addition to its role in organic synthesis, tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate has shown promise in biological systems. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This activity suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting metabolic disorders.

The stereochemical integrity of this compound is crucial for its biological activity. Recent research has highlighted the importance of maintaining the R configuration at both amino positions to ensure optimal interaction with target proteins. This finding underscores the need for rigorous quality control during synthesis and purification processes.

In conclusion, tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate (CAS No. 503552-68-9) stands out as a valuable tool in modern organic chemistry and pharmacology. Its unique structure and stereochemical properties make it an ideal candidate for exploring new synthetic strategies and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in drug discovery.